Cas no 2138269-60-8 (1-cyclopentyl-6,6-diethoxyhex-4-yn-2-ol)

• Product Name: 1-cyclopentyl-6,6-diethoxyhex-4-yn-2-ol
• CAS No: 2138269-60-8
• MF: C₁₅H₂₆O₃
• MW: 254.365145206451
• CID: 5965186
• PubChem ID: 165872129
• Update Time: 2025-06-08

1-cyclopentyl-6,6-diethoxyhex-4-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-6,6-diethoxyhex-4-yn-2-ol
• 2138269-60-8
• EN300-1117825

• Inchi： 1S/C15H26O3/c1-3-17-15(18-4-2)11-7-10-14(16)12-13-8-5-6-9-13/h13-16H,3-6,8-10,12H2,1-2H3
• InChI Key： LXIBGCBDSQGVDM-UHFFFAOYSA-N
• SMILES： OC(CC#CC(OCC)OCC)CC1CCCC1

Computed Properties

• Exact Mass: 254.18819469g/mol
• Monoisotopic Mass: 254.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 1-cyclopentyl-6,6-diethoxyhex-4-yn-2-ol

Research Brief on 1-cyclopentyl-6,6-diethoxyhex-4-yn-2-ol (CAS: 2138269-60-8): Recent Advances and Applications

The compound 1-cyclopentyl-6,6-diethoxyhex-4-yn-2-ol (CAS: 2138269-60-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 1-cyclopentyl-6,6-diethoxyhex-4-yn-2-ol as a versatile intermediate in the synthesis of complex bioactive molecules. Its structure, characterized by a cyclopentyl group and a diethoxy-protected alkyne moiety, makes it a valuable building block for the development of novel pharmaceuticals. Researchers have successfully employed this compound in the synthesis of prostaglandin analogs and other bioactive molecules with anti-inflammatory and anticancer properties.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 1-cyclopentyl-6,6-diethoxyhex-4-yn-2-ol via a multi-step process involving Sonogashira coupling and subsequent reduction. The authors reported a high yield (82%) and excellent purity, making this method suitable for large-scale production. The compound's stability under various conditions was also confirmed, which is critical for its application in pharmaceutical formulations.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of 1-cyclopentyl-6,6-diethoxyhex-4-yn-2-ol exhibit promising inhibitory effects on key enzymes involved in inflammatory pathways. Specifically, these derivatives have been shown to target cyclooxygenase-2 (COX-2) with high selectivity, suggesting potential applications in the treatment of chronic inflammatory diseases. Further studies are underway to evaluate their efficacy in animal models.

The pharmacological potential of 1-cyclopentyl-6,6-diethoxyhex-4-yn-2-ol extends beyond inflammation. Recent research has explored its role as a precursor in the synthesis of kinase inhibitors, which are critical in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that modifications of this compound led to the development of potent inhibitors of the PI3K/AKT/mTOR pathway, a key signaling cascade in cancer cell proliferation and survival.

Despite these promising findings, challenges remain in the optimization of 1-cyclopentyl-6,6-diethoxyhex-4-yn-2-ol-based therapeutics. Issues such as bioavailability and metabolic stability need to be addressed through further structural modifications and formulation studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and translate these discoveries into clinically viable drugs.

In conclusion, 1-cyclopentyl-6,6-diethoxyhex-4-yn-2-ol (CAS: 2138269-60-8) represents a promising scaffold in medicinal chemistry, with applications ranging from anti-inflammatory agents to anticancer drugs. Continued research into its synthesis, biological activity, and therapeutic potential is expected to yield significant advancements in the field. This brief underscores the importance of this compound and calls for further interdisciplinary collaboration to fully exploit its capabilities.